(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride

• IUPAC Name: (E)-N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(3-imidazol-1-ylpropyl)-3-thiophen-2-ylprop-2-enamide;hydrochloride
• InChI: InChI=1S/C22H22N4O2S2.ClH/c1-2-28-18-7-3-8-19-21(18)24-22(30-19)26(13-5-12-25-14-11-23-16-25)20(27)10-9-17-6-4-15-29-17;/h3-4,6-11,14-16H,2,5,12-13H2,1H3;1H/b10-9+
• InChI Key: OGOGHFAPFXYRSD-RRABGKBLSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)C=CC4=CC=CS4.Cl
• Isomeric SMILES: CCOC1=C2C(=CC=C1)SC(=N2)N(CCCN3C=CN=C3)C(=O)/C=C/C4=CC=CS4.Cl
• Molecular Formula: C22H23ClN4O2S2
• Molecular Weight: 475.0 g/mol

Description

(E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride is a useful research compound. Its molecular formula is C22H23ClN4O2S2 and its molecular weight is 475.02. The purity is usually 95%.
BenchChem offers high-quality (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-N-(3-(1H-imidazol-1-yl)propyl)-N-(4-ethoxybenzo[d]thiazol-2-yl)-3-(thiophen-2-yl)acrylamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of imidazo[2,1-b]benzothiazoles and related compounds involves complex chemical reactions aimed at exploring their structural and functional attributes. For instance, the synthesis of 3-[2-[p-(Un)substituted phenyl]imidazo[2,1-b]benzothiazol-3-yl]propionic acid derivatives and their subsequent modifications demonstrate the intricate processes involved in producing these compounds for further evaluation (A. El-Shorbagi et al., 1989). Similarly, the development of benzothiazole-isothiourea derivatives highlights the synthetic strategies employed to enhance the chemical properties of these compounds, such as their antioxidant activity (Laura C. Cabrera-Pérez et al., 2016).

Biological Activities and Applications

The exploration of the biological activities of these compounds is a significant area of research, with studies investigating their potential therapeutic applications. For example, the evaluation of benzothiazole derivatives for their antioxidant activity in the context of acetaminophen toxicity reveals the potential therapeutic benefits of these compounds (Laura C. Cabrera-Pérez et al., 2016). This indicates the broader implications of synthesizing and studying such compounds, extending beyond mere chemical interest to potential medical applications.

Exploring Molecular Interactions and Effects

The chemical synthesis of derivatives and their subsequent analysis provide insights into the molecular interactions and potential effects these compounds can have. For instance, the synthesis of imidazo[2,1-b]thiazole derivatives and their modulation of CD2 receptors in human T trypsinized lymphocytes highlight the immunological implications of these compounds, suggesting their potential utility in modulating immune responses (S. Harraga et al., 1994).